Cas no 2228826-67-1 (1-{1-5-(methoxymethyl)furan-2-ylcyclopropyl}ethan-1-amine)

1-{1-[5-(Methoxymethyl)furan-2-yl]cyclopropyl}ethan-1-amine is a specialized organic compound featuring a furan ring substituted with a methoxymethyl group and a cyclopropyl-ethylamine moiety. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for designing bioactive molecules with enhanced stability and selectivity. The furan scaffold contributes to its potential as a building block for heterocyclic chemistry, while the cyclopropyl and amine functionalities offer opportunities for further derivatization. This compound is of interest in medicinal chemistry for its potential role in modulating biological activity, given its balanced lipophilicity and structural rigidity. Suitable for research applications requiring precise molecular frameworks.
1-{1-5-(methoxymethyl)furan-2-ylcyclopropyl}ethan-1-amine structure
2228826-67-1 structure
Product Name:1-{1-5-(methoxymethyl)furan-2-ylcyclopropyl}ethan-1-amine
CAS No:2228826-67-1
MF:C11H17NO2
MW:195.258183240891
CID:6290779
PubChem ID:165971649
Update Time:2025-08-05

1-{1-5-(methoxymethyl)furan-2-ylcyclopropyl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-{1-5-(methoxymethyl)furan-2-ylcyclopropyl}ethan-1-amine
    • 2228826-67-1
    • 1-{1-[5-(methoxymethyl)furan-2-yl]cyclopropyl}ethan-1-amine
    • EN300-1747818
    • Inchi: 1S/C11H17NO2/c1-8(12)11(5-6-11)10-4-3-9(14-10)7-13-2/h3-4,8H,5-7,12H2,1-2H3
    • InChI Key: IECQEDLXNDLPHZ-UHFFFAOYSA-N
    • SMILES: O1C(COC)=CC=C1C1(C(C)N)CC1

Computed Properties

  • Exact Mass: 195.125928785g/mol
  • Monoisotopic Mass: 195.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 48.4Ų

1-{1-5-(methoxymethyl)furan-2-ylcyclopropyl}ethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1747818-0.05g
1-{1-[5-(methoxymethyl)furan-2-yl]cyclopropyl}ethan-1-amine
2228826-67-1
0.05g
$1308.0 2023-09-20
Enamine
EN300-1747818-0.1g
1-{1-[5-(methoxymethyl)furan-2-yl]cyclopropyl}ethan-1-amine
2228826-67-1
0.1g
$1371.0 2023-09-20
Enamine
EN300-1747818-0.25g
1-{1-[5-(methoxymethyl)furan-2-yl]cyclopropyl}ethan-1-amine
2228826-67-1
0.25g
$1432.0 2023-09-20
Enamine
EN300-1747818-0.5g
1-{1-[5-(methoxymethyl)furan-2-yl]cyclopropyl}ethan-1-amine
2228826-67-1
0.5g
$1495.0 2023-09-20
Enamine
EN300-1747818-1.0g
1-{1-[5-(methoxymethyl)furan-2-yl]cyclopropyl}ethan-1-amine
2228826-67-1
1g
$1557.0 2023-05-23
Enamine
EN300-1747818-2.5g
1-{1-[5-(methoxymethyl)furan-2-yl]cyclopropyl}ethan-1-amine
2228826-67-1
2.5g
$3051.0 2023-09-20
Enamine
EN300-1747818-5.0g
1-{1-[5-(methoxymethyl)furan-2-yl]cyclopropyl}ethan-1-amine
2228826-67-1
5g
$4517.0 2023-05-23
Enamine
EN300-1747818-10.0g
1-{1-[5-(methoxymethyl)furan-2-yl]cyclopropyl}ethan-1-amine
2228826-67-1
10g
$6697.0 2023-05-23
Enamine
EN300-1747818-1g
1-{1-[5-(methoxymethyl)furan-2-yl]cyclopropyl}ethan-1-amine
2228826-67-1
1g
$1557.0 2023-09-20
Enamine
EN300-1747818-5g
1-{1-[5-(methoxymethyl)furan-2-yl]cyclopropyl}ethan-1-amine
2228826-67-1
5g
$4517.0 2023-09-20

Additional information on 1-{1-5-(methoxymethyl)furan-2-ylcyclopropyl}ethan-1-amine

1-{1-[5-(Methoxymethyl)furan-2-yl]cyclopropyl}ethan-1-amine: A Comprehensive Overview

The compound 1-{1-[5-(methoxymethyl)furan-2-yl]cyclopropyl}ethan-1-amine, with the CAS number 2228826-67-1, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring, a furan moiety, and an ethanamine group. The presence of these functional groups makes it a versatile molecule with potential applications in drug discovery and materials science.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry due to their ability to form stable three-membered rings, which can confer unique pharmacokinetic properties. The integration of a furan ring further enhances the molecule's versatility, as furans are known for their aromaticity and ability to participate in various chemical reactions. The methoxymethyl group attached to the furan ring adds another layer of complexity, potentially influencing the molecule's solubility and bioavailability.

The synthesis of 1-{1-[5-(methoxymethyl)furan-2-yl]cyclopropyl}ethan-1-amine involves a multi-step process that typically begins with the preparation of the furan derivative. Researchers have explored various methods to construct the cyclopropane ring, including Simmons-Smith cyclopropanation and other transition-metal-catalyzed reactions. These methods have been optimized to achieve high yields and selectivity, making the compound accessible for further studies.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various therapeutic areas. For instance, studies have demonstrated its potential as a modulator of ion channels, which are critical in treating conditions such as epilepsy and pain. Additionally, its ability to interact with G-protein coupled receptors (GPCRs) suggests its role in signaling pathways that could be harnessed for drug development.

The pharmacokinetic profile of 1-{1-[5-(methoxymethyl)furan-2-yl]cyclopropyl}ethan-1-amine has been evaluated in preclinical models, revealing favorable absorption and distribution characteristics. However, further studies are required to assess its metabolism and excretion pathways fully. Understanding these parameters is crucial for determining its suitability as a drug candidate.

From an environmental perspective, the compound's biodegradability and eco-toxicity have been studied to ensure compliance with regulatory standards. Results indicate that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. This aligns with current trends toward sustainable chemistry practices.

In conclusion, 1-{1-[5-(methoxymethyl)furan-2-yl]cyclopropyl}ethan-1-amine represents a compelling example of how structural complexity can be leveraged to design molecules with diverse functionalities. As research continues to unravel its potential applications, this compound stands at the forefront of innovation in organic chemistry and pharmacology.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.